molecular formula C18H16O2 B8692229 1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)- CAS No. 115846-97-4

1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)-

Cat. No.: B8692229
CAS No.: 115846-97-4
M. Wt: 264.3 g/mol
InChI Key: KKIMSIOZBKPANE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)- is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

115846-97-4

Molecular Formula

C18H16O2

Molecular Weight

264.3 g/mol

IUPAC Name

1-(4-methoxyphenyl)-5-phenylpenta-1,4-dien-3-one

InChI

InChI=1S/C18H16O2/c1-20-18-13-9-16(10-14-18)8-12-17(19)11-7-15-5-3-2-4-6-15/h2-14H,1H3

InChI Key

KKIMSIOZBKPANE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-Methoxyphenyl)-1-buten-3-one (35e, 0.29 g, 1.6 mmol) was dissolved in methanol (5 ml) and stirred for 5 min at room temperature. A solution of sodium hydroxide (0.14 g, 3.5 mmol) and water (5 ml) was added and the mixture stirred for 30 min at room temperature. Benzaldehyde (1b, 0.17 ml, 1.7 mmol) was added dropwise and the mixture stirred for 18 hr at room temperature. The resulting precipitate was filtered and recrystallized from ethanol to give 0.41 g (94%) of a yellow solid: mp 85-89° C. [expected mp 118-119° C.]; 1H NMR: δ 3.82 (s, 3H), 6.91 (d, 2H, J=8.5 Hz), 6.94 (d, 1H, J=15.9 Hz), 7.06 (d, 1H, J=16.1 Hz), 7.38 (m, 4H), 7.57 (m, 3H), 7.71 (dd, 2H, J=15.9, 2.0 Hz); 13C NMR: δ 55.4, 114.4, 123.3, 125.5, 127.4, 128.2, 128.8, 130.0, 130.2, 134.8, 142.6, 143.0, 161.5, 188.6.
Quantity
0.29 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.14 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0.17 mL
Type
reactant
Reaction Step Three
Yield
94%

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